Cas no 34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid)

2-methyl-1H-Indole-4-carboxylic acid structure
34058-50-9 structure
Product Name:2-methyl-1H-Indole-4-carboxylic acid
CAS No:34058-50-9
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD13178603
CID:840945
PubChem ID:12280789
Update Time:2025-04-19

2-methyl-1H-Indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1H-Indole-4-carboxylic acid
    • DTXSID40484002
    • EN300-106597
    • AKOS016846105
    • SB14911
    • 34058-50-9
    • SCHEMBL5738637
    • NUBJHNKCWFUFKW-UHFFFAOYSA-N
    • Z1255404341
    • P18385
    • 2-Methyl-1H-indole-4-carboxylicacid
    • 2-Methylindole-4-carboxylic Acid
    • MFCD13178603
    • CS-0051884
    • DB-068928
    • MDL: MFCD13178603
    • Inchi: 1S/C10H9NO2/c1-6-5-8-7(10(12)13)3-2-4-9(8)11-6/h2-5,11H,1H3,(H,12,13)
    • InChI Key: NUBJHNKCWFUFKW-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1C=C(C)N2)=O

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.340
  • Melting Point: 228-231 ºC
  • PSA: 53.09

2-methyl-1H-Indole-4-carboxylic acid Pricemore >>

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